Cas no 808768-96-9 (Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-)

• Product Name: Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-
• CAS No: 808768-96-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 583554
• PubChem ID: 46938719
• Update Time: 2025-04-19

Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-
• 2-[3-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
• [3-(2-hydroxy-2-methylpropyl)-phenyl]-acetic acid
• SCHEMBL1561003
• [3-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
• DTXSID00677392
• LNMRKNQYHPBGEF-UHFFFAOYSA-N
• 808768-96-9
• [3-(2-hydroxy-2-methyl-propyl)-phenyl]-acetic acid

• Inchi： 1S/C12H16O3/c1-12(2,15)8-10-5-3-4-9(6-10)7-11(13)14/h3-6,15H,7-8H2,1-2H3,(H,13,14)
• InChI Key： LNMRKNQYHPBGEF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC=C(CC(=O)O)C=1

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5A^2